Cas no 1270476-25-9 (2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol)
2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-AMINO-2-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]ETHAN-1-OL
- Benzeneethanol, β-amino-3,5-bis(trifluoromethyl)-
- SCHEMBL3163490
- EN300-1930055
- 1270476-25-9
- AKOS017549645
- 1-(3,5-bistrifluoromethylphenyl)-2-hydroxyethylamine
- 2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol
-
- Inchi: 1S/C10H9F6NO/c11-9(12,13)6-1-5(8(17)4-18)2-7(3-6)10(14,15)16/h1-3,8,18H,4,17H2
- InChI Key: IKDVCMONKGAXHP-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(F)(F)F)C=C(C=1)C(CO)N)(F)F
Computed Properties
- Exact Mass: 273.05883288g/mol
- Monoisotopic Mass: 273.05883288g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.428±0.06 g/cm3(Predicted)
- Boiling Point: 243.4±35.0 °C(Predicted)
- pka: 12.33±0.10(Predicted)
2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1930055-0.05g |
2-amino-2-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol |
1270476-25-9 | 0.05g |
$587.0 | 2023-09-17 | ||
| Enamine | EN300-1930055-0.1g |
2-amino-2-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol |
1270476-25-9 | 0.1g |
$615.0 | 2023-09-17 | ||
| Enamine | EN300-1930055-0.25g |
2-amino-2-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol |
1270476-25-9 | 0.25g |
$642.0 | 2023-09-17 | ||
| Enamine | EN300-1930055-0.5g |
2-amino-2-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol |
1270476-25-9 | 0.5g |
$671.0 | 2023-09-17 | ||
| Enamine | EN300-1930055-1.0g |
2-amino-2-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol |
1270476-25-9 | 1g |
$914.0 | 2023-06-02 | ||
| Enamine | EN300-1930055-2.5g |
2-amino-2-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol |
1270476-25-9 | 2.5g |
$1370.0 | 2023-09-17 | ||
| Enamine | EN300-1930055-5.0g |
2-amino-2-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol |
1270476-25-9 | 5g |
$2650.0 | 2023-06-02 | ||
| Enamine | EN300-1930055-10.0g |
2-amino-2-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol |
1270476-25-9 | 10g |
$3929.0 | 2023-06-02 | ||
| Enamine | EN300-1930055-1g |
2-amino-2-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol |
1270476-25-9 | 1g |
$699.0 | 2023-09-17 | ||
| Enamine | EN300-1930055-5g |
2-amino-2-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol |
1270476-25-9 | 5g |
$2028.0 | 2023-09-17 |
2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol
Introduction to 2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol (CAS No. 1270476-25-9)
2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol, identified by its CAS number 1270476-25-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a promising candidate for further exploration in drug discovery and development.
The molecular structure of 2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol consists of a phenyl ring substituted with two trifluoromethyl groups at the 3 and 5 positions, coupled with an ethyl alcohol moiety linked to an amino group. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are critical in determining its biological activity and potential therapeutic applications.
In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The presence of multiple trifluoromethyl groups in this compound not only influences its physicochemical properties but also suggests potential advantages in terms of drug-like characteristics. Specifically, the electron-withdrawing nature of the trifluoromethyl groups can modulate the reactivity and selectivity of the molecule, making it a valuable scaffold for designing novel pharmacological agents.
One of the most compelling aspects of 2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The dual functionality provided by the amino and hydroxyl groups allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological profile for specific therapeutic targets.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol and biological macromolecules. These studies have revealed that the compound can effectively bind to proteins such as kinases and transcription factors, which are pivotal in regulating cellular processes. The trifluoromethyl substituents play a crucial role in optimizing binding interactions by enhancing hydrophobicity and improving receptor affinity.
The synthesis of 2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to achieve high yields and purity. However, modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have made it increasingly feasible to construct complex fluorinated aromatic systems with remarkable efficiency.
In clinical settings, the potential therapeutic applications of 2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol are being actively investigated through preclinical studies. Preliminary data suggest that this compound may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory signaling pathways. Additionally, its ability to interact with enzymes implicated in cancer cell proliferation has opened new avenues for developing targeted therapies against various malignancies.
The pharmacokinetic profile of 2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol is another critical area of focus. Studies have demonstrated that fluorinated compounds often exhibit improved oral bioavailability and longer half-lives due to their enhanced stability against metabolic degradation. This characteristic makes 1270476-25-9 a promising candidate for developing long-lasting therapeutic agents with reduced dosing frequency.
From a regulatory perspective, the development of new pharmaceuticals involving complex molecules like 2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol must adhere to stringent guidelines to ensure safety and efficacy. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies are essential in navigating the complex landscape of drug development. The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) is instrumental in accelerating the discovery process.
The future prospects for 1270476-25-9 are bright, with ongoing research aimed at expanding its therapeutic potential across multiple disease indications. Innovations in synthetic chemistry and biopharmaceutical engineering continue to unlock new possibilities for optimizing this compound's properties. As our understanding of molecular interactions deepens, so too does our ability to harness the full potential of fluorinated aromatic compounds like 2-amino-2-(3,5-ditrifluoromethylphenyl)ethanediol (a synonym for CAS No. 1270476(25)-9).
1270476-25-9 (2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)